Cas no 75060-25-2 (3-Trehalosamine)

3-Trehalosamine structure
3-Trehalosamine structure
Product Name:3-Trehalosamine
CAS No:75060-25-2
MF:C12H23NO10
MW:341.311724901199
CID:981165
PubChem ID:194651
Update Time:2024-03-01

3-Trehalosamine Chemical and Physical Properties

Names and Identifiers

    • 3-trehalosamine
    • alpha-D-Glucopyranoside, alpha-D-glucopyranosyl 3-amino-3-deoxy-
    • hexopyranosyl 3-amino-3-deoxyhexopyranoside
    • 3-Amino-3-deoxy-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
    • 75060-25-2
    • DTXSID90996564
    • (2R,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • 3-Trehalosamine
    • Inchi: 1S/C12H23NO10/c13-5-6(16)3(1-14)21-11(8(5)18)23-12-10(20)9(19)7(17)4(2-15)22-12/h3-12,14-20H,1-2,13H2/t3-,4-,5+,6-,7-,8-,9+,10-,11-,12-/m1/s1
    • InChI Key: OHNBYBTUSOVUMK-PNKJYEMWSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O

Computed Properties

  • Exact Mass: 341.13219593g/mol
  • Monoisotopic Mass: 341.13219593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.4
  • Topological Polar Surface Area: 195
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